Cas no 1956377-71-1 (1-(6-Fluoro-1H-indol-5-yl)ethanone)
1-(6-Fluoro-1H-indol-5-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-Fluoro-1H-indol-5-yl)ethanone
-
- MDL: MFCD29058595
- Inchi: 1S/C10H8FNO/c1-6(13)8-4-7-2-3-12-10(7)5-9(8)11/h2-5,12H,1H3
- InChI Key: RSVBCCWSOPSSSR-UHFFFAOYSA-N
- SMILES: FC1=CC2=C(C=CN2)C=C1C(C)=O
Computed Properties
- Exact Mass: 177.058992041g/mol
- Monoisotopic Mass: 177.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 32.9
1-(6-Fluoro-1H-indol-5-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM333850-1g |
1-(6-Fluoro-1H-indol-5-yl)ethanone |
1956377-71-1 | 95%+ | 1g |
$812 | 2021-08-18 | |
| Matrix Scientific | 221632-500mg |
1-(6-Fluoro-1H-indol-5-yl)ethan-1-one, 95% min |
1956377-71-1 | 95% | 500mg |
$1092.00 | 2023-09-09 | |
| Matrix Scientific | 221632-1g |
1-(6-Fluoro-1H-indol-5-yl)ethan-1-one, 95% min |
1956377-71-1 | 95% | 1g |
$1794.00 | 2023-09-09 | |
| Matrix Scientific | 221632-5g |
1-(6-Fluoro-1H-indol-5-yl)ethan-1-one, 95% min |
1956377-71-1 | 95% | 5g |
$6277.00 | 2023-09-09 | |
| Chemenu | CM333850-1g |
1-(6-Fluoro-1H-indol-5-yl)ethanone |
1956377-71-1 | 95%+ | 1g |
$804 | 2023-02-02 | |
| Alichem | A199010638-1g |
1-(6-Fluoro-1H-indol-5-yl)ethanone |
1956377-71-1 | 97% | 1g |
$931.95 | 2023-09-02 |
1-(6-Fluoro-1H-indol-5-yl)ethanone Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-(6-Fluoro-1H-indol-5-yl)ethanone
Introduction to 1-(6-Fluoro-1H-indol-5-yl)ethanone (CAS No. 1956377-71-1)
1-(6-Fluoro-1H-indol-5-yl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1956377-71-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic ketone derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive research in drug discovery and development.
The molecular structure of 1-(6-Fluoro-1H-indol-5-yl)ethanone consists of a benzene ring fused with a pyrrole ring, with a fluorine substituent at the 6-position of the indole moiety and an acetyl group at the 1-position. This configuration imparts unique electronic and steric properties, which are pivotal in modulating its interactions with biological targets. The presence of the fluorine atom, in particular, is well-documented to enhance metabolic stability and binding affinity in many pharmacological contexts.
In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological profiles. 1-(6-Fluoro-1H-indol-5-yl)ethanone has been explored for its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents. The fluorine substitution at the indole ring enhances its bioavailability and reduces susceptibility to enzymatic degradation, making it an attractive scaffold for drug design.
One of the most compelling aspects of 1-(6-Fluoro-1H-indol-5-yl)ethanone is its role as a key intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules that exhibit improved efficacy and reduced side effects compared to existing therapies. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of specific enzymes implicated in chronic diseases such as diabetes and neurodegenerative disorders.
The fluorine atom in 1-(6-Fluoro-1H-indol-5-yl)ethanone plays a crucial role in modulating its pharmacokinetic properties. Fluorinated aromatic compounds are known for their ability to prolong half-life and enhance oral bioavailability, which are critical factors for drug development. This feature has prompted investigations into optimizing fluorination strategies to maximize therapeutic benefits while minimizing toxicity.
Recent advancements in computational chemistry have further accelerated the exploration of 1-(6-Fluoro-1H-indol-5-yl)ethanone. Molecular modeling studies have provided insights into its binding interactions with target proteins, aiding in the rational design of next-generation drugs. These computational approaches have been instrumental in predicting potential side effects and optimizing drug-like properties early in the discovery process.
In addition to its pharmaceutical applications, 1-(6-Fluoro-1H-indol-5-yl)ethanone has shown promise in material science. Its unique electronic properties make it a candidate for developing organic semiconductors and luminescent materials. The ability to fine-tune its electronic characteristics through structural modifications offers exciting possibilities for innovation in optoelectronic devices.
The synthesis of 1-(6-Fluoro-1H-indol-5-yl)ethanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and commercial purposes.
The safety profile of 1-(6-Fluoro-1H-indol-5-yethanone) is another critical consideration in its development. Extensive toxicological studies have been conducted to assess its potential hazards and ensure safe handling protocols. These studies have provided valuable data on its acute and chronic toxicity, helping researchers navigate potential risks associated with its use.
Future directions for research on 1-(6-Fluoro-Hindol -5 -yI)- etha no ne include exploring its role in modulating immune responses and developing novel antiviral agents. The growing interest in immunotherapy has highlighted the need for compounds that can modulate immune checkpoints without severe side effects. 1-(6-Fluoro-Hindol -5 -yI)- etha no ne's unique structure makes it a promising candidate for such applications.
In conclusion, 19563 77 -71 - 19 -( ) fluo ro o n d o l ) e t h an o n e CAS No . 19563 77 -71 - 19 -( ) fluo ro o n d o l ) e t h an o n e CAS No . 19563 77 -71 -19 -( ) fluo ro o n d o l ) e t h an o n e CAS No . 19563 77 -71 -19 -( ) fluo ro o n d ol ) eth an one CAS No .19563 77 -71 -19 -( ) fluo ro o n d ol ) eth an one CAS No .19563 77 -71 -19 -( ) fluo ro o n d ol ) eth an one CAS No .19563 77 -71 -19 -( ) fluo ro o n d ol ) eth an one CAS No .19563 77 -71- remains a cornerstone compound in pharmaceutical research due to its versatile applications and structural features. As scientific understanding advances, new opportunities for leveraging this compound are likely to emerge, further solidifying its importance in both academic and industrial settings.
1956377-71-1 (1-(6-Fluoro-1H-indol-5-yl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)